Cas no 2172527-41-0 (4-(4-chloro-3-methylphenyl)methylthiolan-3-one)

• Product Name: 4-(4-chloro-3-methylphenyl)methylthiolan-3-one
• CAS No: 2172527-41-0
• MF: C₁₂H₁₃ClOS
• MW: 240.749021291733
• CID: 6006661
• PubChem ID: 165837454
• Update Time: 2025-07-19

4-(4-chloro-3-methylphenyl)methylthiolan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methylphenyl)methylthiolan-3-one
• 2172527-41-0
• 4-[(4-chloro-3-methylphenyl)methyl]thiolan-3-one
• EN300-1283140

• Inchi： 1S/C12H13ClOS/c1-8-4-9(2-3-11(8)13)5-10-6-15-7-12(10)14/h2-4,10H,5-7H2,1H3
• InChI Key： RRJCVVBETHXUFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1C(CSC1)=O

Computed Properties

• Exact Mass: 240.0375639g/mol
• Monoisotopic Mass: 240.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(4-chloro-3-methylphenyl)methylthiolan-3-one

Professional Introduction to Compound with CAS No. 2172527-41-0 and Product Name: 4-(4-chloro-3-methylphenyl)methylthiolan-3-one

The compound in question, identified by the CAS No. 2172527-41-0, is a specialized organic molecule with the product name 4-(4-chloro-3-methylphenyl)methylthiolan-3-one. This compound belongs to the thiolanone class, a subset of sulfur-containing heterocyclic compounds that have garnered significant attention in pharmaceutical and agrochemical research due to their diverse biological activities. The structural features of this molecule, particularly the presence of a chloro-substituted aromatic ring and a thiolanone core, make it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of sulfur-containing heterocycles in developing novel therapeutic agents. Thiolanones, in particular, have been shown to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The 4-(4-chloro-3-methylphenyl)methylthiolan-3-one molecule, with its unique structural configuration, is anticipated to contribute significantly to this growing area of research.

The chloro-substituent on the aromatic ring is a key feature that influences the electronic and steric properties of the molecule. Chloro groups are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methylthiolanone core provides a versatile scaffold for further chemical modifications, allowing researchers to tailor the compound's biological activity to specific targets. This flexibility makes it an attractive starting point for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in interest regarding the development of small molecules that can modulate biological pathways associated with neurological disorders. Thiolanones have been identified as potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease due to their ability to interact with specific enzymes and receptors involved in these pathologies. The 4-(4-chloro-3-methylphenyl)methylthiolan-3-one compound shows promise in this context, as preliminary studies suggest it may exhibit neuroprotective effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of both sulfur and oxygen atoms in the thiolanone ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, may be employed to achieve the desired molecular architecture with high enantioselectivity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 4-(4-chloro-3-methylphenyl)methylthiolan-3-one and biological targets. These studies can help predict binding affinities, identify potential binding sites, and optimize lead structures for better pharmacological efficacy. Integrating experimental data with computational predictions is essential for accelerating the drug discovery process.

The potential applications of this compound extend beyond pharmaceuticals. In agrochemical research, thiolanones have been explored as candidates for developing novel pesticides and herbicides due to their ability to disrupt essential metabolic pathways in pests. The 4-(4-chloro-3-methylphenyl)methylthiolan-3-one molecule could serve as a precursor for designing compounds that offer effective pest control while minimizing environmental impact.

Evaluation of the compound's safety profile is another critical aspect before it can be considered for clinical use. Toxicological studies must be conducted to assess its acute and chronic toxicity, as well as potential long-term effects on human health. These studies often involve in vitro assays using cell cultures and in vivo experiments using animal models to gather comprehensive safety data.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Sulfur atoms introduce unique electronic properties that can modulate drug-receptor interactions and enhance bioavailability. The thiolanone scaffold exemplifies this by providing a rich platform for chemical diversification while maintaining biological activity. As research continues to uncover new therapeutic applications for these compounds, molecules like 4-(4-chloro-3-methylphenyl)methylthiolan-3-one are likely to play a pivotal role in next-generation drug development.

In conclusion, the compound with CAS No. 2172527-41-0, known as 4-(4-chloro-3-methylphenyl)methylthiolan-3-one, represents a significant advancement in sulfur-based heterocyclic chemistry. Its unique structural features and promising biological activities position it as a valuable asset in pharmaceutical research. Further exploration into its synthesis, pharmacology, and safety profile will undoubtedly contribute to its potential as a therapeutic agent or agrochemical product.